Cas no 56653-41-9 (Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-)
![Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]- structure](https://ossimg.kuujia.com/scimg/57000/56653-41-9x500.png)
56653-41-9 structure
Product Name:Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-
CAS No:56653-41-9
MF:C16H14N2O
MW:250.295163631439
MDL:MFCD01056123
CID:348222
PubChem ID:797053
Update Time:2025-04-19
Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-
- 1-(1-BENZYL-1H-BENZOIMIDAZOL-2-YL)-ETHANONE
- 1-(1-benzylbenzimidazol-2-yl)ethanone
- AB00092475-01
- 1-(1-benzyl-1H-benzimidazol-2-yl)ethanone
- 1R-0653
- SMR000550057
- MFCD01056123
- HMS2881H11
- CHEMBL1875582
- CS-0272105
- DTXSID10355351
- 1-(1-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
- 56653-41-9
- 1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone
- AKOS000562878
- AE-848/32493044
- 1-(1-Benzyl-1H-benzo[d]imidazol-2-yl)ethanone
- Z56803499
- MLS001165658
- Cambridge id 5666015
- 1-(1-Benzyl-1h-benzo[d]imidazol-2-yl)ethan-1-one
-
- MDL： MFCD01056123
- Inchi： 1S/C16H14N2O/c1-12(19)16-17-14-9-5-6-10-15(14)18(16)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key： GHUXGFNIXCEWAP-UHFFFAOYSA-N
- SMILES： O=C(C)C1=NC2C=CC=CC=2N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.11072
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB341083-500 mg |
1-(1-Benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone; . |
56653-41-9 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB341083-1 g |
1-(1-Benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone; . |
56653-41-9 | 1g |
€1312.80 | 2023-04-26 | ||
| abcr | AB341083-100 mg |
1-(1-Benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone; . |
56653-41-9 | 100MG |
€208.80 | 2022-06-10 | ||
| Key Organics Ltd | 1R-0653-1MG |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-5MG |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-10MG |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-0.5G |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-1G |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-5G |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 1R-0653-10G |
1-(1-benzyl-1H-1,3-benzimidazol-2-yl)-1-ethanone |
56653-41-9 | >90% | 10g |
£5775.00 | 2025-02-09 |
Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
56653-41-9 (Ethanone, 1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-) Related Products
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- 31539-67-0(1-[1-(1-methylethyl)-1H-benzimidazol-2-yl]-Ethanone)
- 138942-46-8(2-acetyl-1H-Benzimidazole-1-acetaldehyde)
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- 321900-69-0(2-Propen-1-one, 3-phenyl-1-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-)
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